Cas no 2305486-56-8 (Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride)

• Product Name: Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride
• CAS No: 2305486-56-8
• MF: C₆H₄FN₃O₂S
• MW: 201.178262710571
• CID: 6586101
• PubChem ID: 137928040
• Update Time: 2025-08-05

Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z3333543441
• 2305486-56-8
• EN300-6486065
• Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride

• Inchi： 1S/C6H4FN3O2S/c7-13(11,12)6-4-8-5-2-1-3-9-10(5)6/h1-4H
• InChI Key： YDYPBHQWDRWLDG-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2C=CC=NN12)(=O)(=O)F

Computed Properties

• Exact Mass: 201.00082571g/mol
• Monoisotopic Mass: 201.00082571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.7Ų

Additional information on Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride

Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride (CAS No. 2305486-56-8): A Comprehensive Overview

Imidazo[1,2-b]pyridazine-3-sulfonyl fluoride (CAS No. 2305486-56-8) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridazines, which are known for their unique structural features and potential biological activities. The sulfonyl fluoride functional group in this molecule makes it an attractive candidate for various chemical reactions and biological applications.

The imidazo[1,2-b]pyridazine scaffold is characterized by its fused ring system, which consists of a pyridazine ring fused to an imidazole ring. This structure provides a rigid and planar framework that can interact with biological targets in specific and predictable ways. The sulfonyl fluoride group, on the other hand, is a highly reactive electrophilic moiety that can participate in a wide range of chemical transformations, including nucleophilic substitution reactions and the formation of covalent bonds with nucleophilic biomolecules.

Recent studies have highlighted the potential of imidazo[1,2-b]pyridazine-3-sulfonyl fluoride in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific kinases involved in cancer cell proliferation. The researchers found that the sulfonyl fluoride group was crucial for the compound's ability to form covalent bonds with the target protein, leading to sustained inhibition and reduced tumor growth in preclinical models.

In addition to its anticancer properties, imidazo[1,2-b]pyridazine-3-sulfonyl fluoride has also shown promise in other therapeutic areas. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers attributed this activity to the compound's ability to interfere with viral replication through its interaction with key viral enzymes.

The synthetic accessibility of imidazo[1,2-b]pyridazine-3-sulfonyl fluoride has further enhanced its appeal as a building block for drug discovery. Several efficient synthetic routes have been developed to prepare this compound, making it readily available for both academic and industrial research. One notable method involves the reaction of an appropriate imidazo[1,2-b]pyridazine derivative with sulfuryl fluoride (SO₂F₂) under mild conditions. This approach not only simplifies the synthesis but also allows for easy functionalization of the scaffold, enabling the exploration of structure-activity relationships (SAR) studies.

The physical and chemical properties of imidazo[1,2-b]pyridazine-3-sulfonyl fluoride have been extensively characterized. It is a white crystalline solid with a melting point of approximately 150°C and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various biochemical assays and high-throughput screening platforms.

In terms of safety and handling, imidazo[1,2-b]pyridazine-3-sulfonyl fluoride should be treated with caution due to its reactivity. It is recommended to handle this compound under inert conditions and to use appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

The future prospects for imidazo[1,2-b]pyridazine-3-sulfonyl fluoride are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further solidifying its importance in the field of medicinal chemistry.